Cas no 357611-22-4 (2-Tert-butyl-4-fluorophenol)

2-Tert-butyl-4-fluorophenol is a fluorinated phenolic compound characterized by the presence of a tert-butyl group at the ortho position and a fluorine atom at the para position relative to the hydroxyl group. This structural configuration enhances its steric and electronic properties, making it useful as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The tert-butyl group provides steric hindrance, improving stability, while the fluorine atom influences reactivity and binding affinity in target molecules. Its high purity and well-defined structure ensure consistent performance in synthetic applications. The compound is typically handled under standard laboratory conditions, with appropriate precautions for phenolic and fluorinated substances.
2-Tert-butyl-4-fluorophenol structure
2-Tert-butyl-4-fluorophenol structure
Product Name:2-Tert-butyl-4-fluorophenol
CAS No:357611-22-4
MF:C10H13FO
MW:168.208026647568
CID:2141265
Update Time:2025-06-21

2-Tert-butyl-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl-4-fluoro-phenol
    • 2-tert-butyl-4-fluorophenol
    • 4-Fluoro-2-tert-butylphenol
    • 2-(tert-Butyl)-4-fluorophenol
    • FCERNOPRZOOFSL-UHFFFAOYSA-N
    • MB14954
    • 2-Tert-butyl-4-fluorophenol
    • Inchi: 1S/C10H13FO/c1-10(2,3)8-6-7(11)4-5-9(8)12/h4-6,12H,1-3H3
    • InChI Key: FCERNOPRZOOFSL-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)C(C)(C)C)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 150
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.2

2-Tert-butyl-4-fluorophenol Pricemore >>

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